Cas no 1189105-67-6 (8-chloro-2-propylquinolin-4-amine)

• Product Name: 8-chloro-2-propylquinolin-4-amine
• CAS No: 1189105-67-6
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 2615983
• PubChem ID: 45599341
• Update Time: 2025-04-21

8-chloro-2-propylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-propylquinolin-4-amine
• AKOS011477474
• MFCD12674947
• SCHEMBL439825
• 1189105-67-6
• DTXSID90670892
• 4-Amino-8-chloro-2-propylquinoline

• Inchi： 1S/C12H13ClN2/c1-2-4-8-7-11(14)9-5-3-6-10(13)12(9)15-8/h3,5-7H,2,4H2,1H3,(H2,14,15)
• InChI Key： OJBKYUFXGOUMJM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=CC(CCC)=NC=21)N

Computed Properties

• Exact Mass: 220.0767261Da
• Monoisotopic Mass: 220.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų